Cas no 63251-91-2 (Aspartic acid, 4-dodecyl ester, hydrochloride)

Aspartic acid, 4-dodecyl ester, hydrochloride structure
63251-91-2 structure
Product Name:Aspartic acid, 4-dodecyl ester, hydrochloride
CAS No:63251-91-2
MF:C16H32ClNO4
MW:337.882584571838
CID:426911
PubChem ID:71381335
Update Time:2025-04-19

Aspartic acid, 4-dodecyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Aspartic acid, 4-dodecyl ester, hydrochloride
    • (3S)-3-amino-4-dodecan-4-yloxy-4-oxobutanoic acid,hydrochloride
    • (3S)-3-Amino-4-[(dodecan-4-yl)oxy]-4-oxobutanoic acid--hydrogen chloride (1/1) (non-preferred name)
    • 63251-91-2
    • DTXSID60803791
    • Inchi: 1S/C16H31NO4.ClH/c1-3-5-6-7-8-9-11-13(10-4-2)21-16(20)14(17)12-15(18)19;/h13-14H,3-12,17H2,1-2H3,(H,18,19);1H/t13?,14-;/m0./s1
    • InChI Key: MWFRHILRVUVNEH-IJDFPQMLSA-N
    • SMILES: Cl.O(C([C@H](CC(=O)O)N)=O)C(CCC)CCCCCCCC

Computed Properties

  • Exact Mass: 337.20216
  • Monoisotopic Mass: 337.2019862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 294
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • PSA: 89.62
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